3,4-dimethoxy-N'-{(3Z)-2-oxo-1-[(1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl)methyl]-1,2-dihydro-3H-indol-3-ylidene}benzohydrazide

• Molecular Formula: C28H34N4O4
• Molecular Weight: 490.6 g/mol
• IUPAC Name: N-[2-hydroxy-1-[(1,3,3-trimethyl-6-azabicyclo[3.2.1]octan-6-yl)methyl]indol-3-yl]imino-3,4-dimethoxybenzamide
• InChI: InChI=1S/C28H34N4O4/c1-27(2)13-19-14-28(3,15-27)16-31(19)17-32-21-9-7-6-8-20(21)24(26(32)34)29-30-25(33)18-10-11-22(35-4)23(12-18)36-5/h6-12,19,34H,13-17H2,1-5H3
• InChI Key: OPHZGEQJCPJMNW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2CC(C1)(CN2CN3C4=CC=CC=C4C(=C3O)N=NC(=O)C5=CC(=C(C=C5)OC)OC)C)C

Description

3,4-dimethoxy-N’-{(3Z)-2-oxo-1-[(1,3,3-trimethyl-6-azabicyclo[321]oct-6-yl)methyl]-1,2-dihydro-3H-indol-3-ylidene}benzohydrazide is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

The synthesis of 3,4-dimethoxy-N’-{(3Z)-2-oxo-1-[(1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl)methyl]-1,2-dihydro-3H-indol-3-ylidene}benzohydrazide involves multiple steps, each requiring specific reaction conditions. The synthetic route typically starts with the preparation of the indole derivative, followed by the introduction of the benzohydrazide moiety. Industrial production methods may involve optimization of reaction conditions to increase yield and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3,4-dimethoxy-N’-{(3Z)-2-oxo-1-[(1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl)methyl]-1,2-dihydro-3H-indol-3-ylidene}benzohydrazide has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. It may bind to certain enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

When compared to similar compounds, 3,4-dimethoxy-N’-{(3Z)-2-oxo-1-[(1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl)methyl]-1,2-dihydro-3H-indol-3-ylidene}benzohydrazide stands out due to its unique structure and functional groups. Similar compounds include other indole derivatives and benzohydrazides, each with their own distinct properties and applications. The uniqueness of this compound lies in its combination of functional groups, which confer specific chemical and biological activities.